2-(4-tert-butylphenoxy)-N-(1-methyl-4-piperidinyl)propanamide
Overview
Description
2-(4-tert-butylphenoxy)-N-(1-methyl-4-piperidinyl)propanamide, commonly known as tetracaine, is a local anesthetic drug that is widely used in medical and research applications. It is a member of the ester-type local anesthetic family and is known for its rapid onset and long duration of action. In
Scientific Research Applications
Tetracaine is commonly used in scientific research as a local anesthetic for animals. It is used to prevent pain and discomfort during surgical procedures and other experimental manipulations. Tetracaine is also used in the study of pain perception and the neural mechanisms underlying pain sensation.
Mechanism of Action
Tetracaine works by blocking the sodium ion channels in nerve cells, which prevents the transmission of nerve impulses and thereby reduces pain and sensation. It is a reversible inhibitor of sodium ion channels and has a high affinity for these channels in sensory neurons.
Biochemical and Physiological Effects:
Tetracaine has a number of biochemical and physiological effects, including reducing pain perception, blocking muscle contractions, and reducing inflammation. It also has a vasodilating effect, which can lead to increased blood flow and improved tissue oxygenation.
Advantages and Limitations for Lab Experiments
Tetracaine has a number of advantages for use in lab experiments, including its rapid onset and long duration of action, which make it ideal for use in surgical procedures and other experimental manipulations. However, it also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are a number of future directions for research on tetracaine, including the development of new formulations and delivery methods, the study of its effects on different cell types and tissues, and the investigation of its potential therapeutic uses beyond its current applications as a local anesthetic. Additionally, further research is needed to better understand the mechanisms underlying its effects and to develop more targeted and effective treatments for pain and other conditions.
properties
IUPAC Name |
2-(4-tert-butylphenoxy)-N-(1-methylpiperidin-4-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2/c1-14(18(22)20-16-10-12-21(5)13-11-16)23-17-8-6-15(7-9-17)19(2,3)4/h6-9,14,16H,10-13H2,1-5H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBRBFCCQOPJADM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCN(CC1)C)OC2=CC=C(C=C2)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.